![molecular formula C12H7Cl2IO B062636 2,4-Dichloro-1-(2-iodophenoxy)benzene CAS No. 175136-78-4](/img/structure/B62636.png)
2,4-Dichloro-1-(2-iodophenoxy)benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4-Dichloro-1-(2-iodophenoxy)benzene is a useful research compound. Its molecular formula is C12H7Cl2IO and its molecular weight is 364.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Impact and Toxicology
Research has extensively studied the impact and fate of chlorophenox compounds, including derivatives similar to 2,4-Dichloro-1-(2-iodophenoxy)benzene, in the environment. These studies have shown that such compounds can have significant toxic effects on wildlife and humans, necessitating effective wastewater treatment strategies to mitigate their impact.
Persistence of Chlorophenox Compounds in the Environment : Studies have highlighted the environmental persistence of chlorophenox herbicides, indicating their potential to bioaccumulate and pose risks to aquatic ecosystems. The sorption behavior of these compounds in soil and their impact on water quality have been a particular focus, suggesting the need for targeted remediation strategies to prevent contamination of natural water sources (Werner, Garratt, & Pigott, 2012).
Treatment of Wastewater from Pesticide Production : The pesticide industry, which utilizes compounds like this compound, generates wastewater that is challenging to treat due to the presence of toxic pollutants. Research into treatment options, such as biological processes and activated carbon, has shown promise in removing these contaminants from wastewater, highlighting the importance of such technologies in preventing environmental pollution (Goodwin, Carra, Campo, & Soares, 2018).
Advances in Synthesis and Chemical Properties
Research into the chemical synthesis and properties of compounds related to this compound has explored various methodologies, emphasizing the development of more efficient and environmentally friendly approaches.
Synthesis and Environmental Applications : A review of synthesis methods for organophosphorus intermediates, such as benzenephosphorus dichloride, reveals ongoing efforts to optimize production techniques for chemical compounds with potential applications in material science and as intermediates in the synthesis of other complex molecules. The emphasis is on safer, more sustainable processes (Wang Zhong-we, 2014).
Antioxidant Properties of Derivatives : The exploration of derivatives of phloroglucinol and methylviologen for use as antioxidant additives to oils demonstrates the potential of this compound-related compounds in enhancing the stability and performance of industrial oils. This research suggests the broader applicability of such compounds in materials science and industrial applications (Alexanyan et al., 2019).
Safety and Hazards
Properties
IUPAC Name |
2,4-dichloro-1-(2-iodophenoxy)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl2IO/c13-8-5-6-11(9(14)7-8)16-12-4-2-1-3-10(12)15/h1-7H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULAWXTPGHWKSDY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=C(C=C(C=C2)Cl)Cl)I |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl2IO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50380324 |
Source
|
Record name | 2,4-dichloro-1-(2-iodophenoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50380324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.99 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175136-78-4 |
Source
|
Record name | 2,4-Dichloro-1-(2-iodophenoxy)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175136-78-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-dichloro-1-(2-iodophenoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50380324 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.